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Compound of Interest

Compound Name: (1R,2S)-2-methoxycyclohexanol

CAS No.: 155320-77-7

Cat. No.: B8681120

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(1R,2S)-2-methoxycyclohexanol is a chiral organic compound with potential applications in

pharmaceutical synthesis and materials science. As a stereoisomer of 2-methoxycyclohexanol,

its specific spatial arrangement of atoms dictates its unique chemical and biological properties.

A thorough understanding of its physicochemical characteristics is paramount for its effective

utilization in research and development. This technical guide provides a summary of the known

properties of (1R,2S)-2-methoxycyclohexanol and details the experimental protocols for the

determination of its key physicochemical parameters.

Molecular and Physicochemical Data
Quantitative experimental data for the specific (1R,2S) stereoisomer of 2-methoxycyclohexanol

is not extensively available in public literature. The following table summarizes the fundamental

molecular properties and highlights the parameters that require experimental determination.
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Property Value Source

Molecular Formula C₇H₁₄O₂ PubChem CID: 6951180

Molecular Weight 130.18 g/mol PubChem CID: 6951180[1][2]

Boiling Point
Data not available for the

specific isomer.
-

Melting Point
Data not available for the

specific isomer.
-

Density
Data not available for the

specific isomer.
-

Solubility
Data not available for the

specific isomer.
-

Experimental Protocols for Physicochemical
Characterization
Given the limited availability of specific experimental data for (1R,2S)-2-
methoxycyclohexanol, this section provides detailed methodologies for the determination of

its core physicochemical properties.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Method: Distillation

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Sample Preparation: Place a known volume of (1R,2S)-2-methoxycyclohexanol and a few

boiling chips into the round-bottom flask.

Heating: Gently heat the flask using a heating mantle.
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Observation: Record the temperature at which the liquid begins to boil and a steady stream

of distillate is collected in the receiving flask. This temperature is the boiling point.[3]

Method: Capillary Method (for small quantities)

Sample Preparation: Seal one end of a capillary tube. Introduce a small amount of the liquid

into the tube.

Apparatus Setup: Attach the capillary tube to a thermometer, with the sealed end level with

the thermometer bulb. Immerse the assembly in a heating bath (e.g., silicone oil).

Heating: Heat the bath slowly, with constant stirring.

Observation: Observe the sample inside the capillary tube. The temperature at which a rapid

and continuous stream of bubbles emerges from the open end of the capillary is the boiling

point.[4]

Determination of Melting Point
The melting point is the temperature at which a solid becomes a liquid. For many organic

compounds, this occurs over a narrow range.

Method: Capillary Tube Method

Sample Preparation: If the compound is solid at room temperature, finely powder a small

amount. Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Apparatus Setup: Place the capillary tube in a melting point apparatus.

Heating: Heat the apparatus at a controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

Observation: Record the temperature at which the first drop of liquid appears (onset of

melting) and the temperature at which the entire sample becomes liquid (completion of

melting). The melting point is reported as this range.[5]

Determination of Density

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.westlab.com/blog/measuring-melting-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8681120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Density is the mass of a substance per unit volume.

Method: Using a Graduated Cylinder and Balance

Mass Measurement: Weigh a clean, dry graduated cylinder on an analytical balance and

record its mass.

Volume Measurement: Add a known volume of (1R,2S)-2-methoxycyclohexanol to the

graduated cylinder and record the volume.

Combined Mass Measurement: Weigh the graduated cylinder containing the liquid and

record the combined mass.

Calculation: Subtract the mass of the empty graduated cylinder from the combined mass to

find the mass of the liquid. Calculate the density by dividing the mass of the liquid by its

volume (Density = Mass/Volume).[6]

Determination of Solubility
Solubility is the ability of a substance (solute) to dissolve in a solvent to form a homogeneous

solution.

Qualitative Solubility Testing

Sample Preparation: In a series of small, labeled test tubes, add a small, measured amount

of (1R,2S)-2-methoxycyclohexanol (e.g., 10 mg or 20 µL).

Solvent Addition: To each test tube, add a small, measured volume of a different solvent

(e.g., 1 mL). A range of solvents with varying polarities should be tested, such as water,

ethanol, acetone, diethyl ether, and hexane.

Observation: Agitate each mixture vigorously for a set period (e.g., 1 minute).

Classification: Observe whether the compound dissolves completely (soluble), partially

(partially soluble), or not at all (insoluble). Note the formation of any distinct layers for

immiscible liquids.[7]
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Logical Workflow for Characterization
The following diagram illustrates a logical workflow for the synthesis, purification, and

subsequent physicochemical characterization of (1R,2S)-2-methoxycyclohexanol.
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Caption: Logical workflow for the synthesis, purification, and characterization of (1R,2S)-2-
methoxycyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
(1R,2S)-2-methoxycyclohexanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8681120/docs#technical-guide-physicochemical-
properties-of-1r-2s-2-methoxycyclohexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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